Cas no 51577-37-8 (2-Undecenoic acid, ethyl ester, (2E)-)
51577-37-8 structure
Product Name:2-Undecenoic acid, ethyl ester, (2E)-
CAS No:51577-37-8
MF:C13H24O2
MW:212.328464508057
CID:361961
PubChem ID:12349897
Update Time:2025-04-19
2-Undecenoic acid, ethyl ester, (2E)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Undecenoic acid, ethyl ester, (2E)-
- ethyl undec-2-enoate
- SCHEMBL17019612
- ethyl (E)-undec-2-enoate
- (E)-2-Undecenoic acid ethyl ester
- 51577-37-8
-
- Inchi: 1S/C13H24O2/c1-3-5-6-7-8-9-10-11-12-13(14)15-4-2/h11-12H,3-10H2,1-2H3/b12-11+
- InChI Key: PERJJPDPIXBRBO-VAWYXSNFSA-N
- SMILES: O(CC)C(/C=C/CCCCCCCC)=O
Computed Properties
- Exact Mass: 212.17772
- Monoisotopic Mass: 212.177630004g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 10
- Complexity: 173
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
2-Undecenoic acid, ethyl ester, (2E)- Related Literature
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
51577-37-8 (2-Undecenoic acid, ethyl ester, (2E)-) Related Products
- 27829-72-7((2E)-2-Hexenoic Acid Ethyl Ester)
- 7367-88-6(Ethyl 2-(E)-Decenoate)
- 11094-59-0(Docosahexaenoic acid,1,1',1''-(1,2,3-propanetriyl) ester)
- 1903-23-7(ethyl 2-cycloheptylideneacetate)
- 7367-82-0(trans-2-Octenoic acid ethyl ester)
- 7367-81-9(Methyl (E)-oct-2-enoate)
- 15677-00-6(Ethyl-3-methyl-2-hexenoate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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